N-(3-chloro-4-methylphenyl)-1-(4-(2-(4-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-1-[[4-[[2-(4-methoxyphenyl)acetyl]amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C27H25ClN4O3/c1-18-3-8-22(14-24(18)28)31-27(34)25-16-32(17-29-25)15-20-4-9-21(10-5-20)30-26(33)13-19-6-11-23(35-2)12-7-19/h3-12,14,16-17H,13,15H2,1-2H3,(H,30,33)(H,31,34)
• InChI Key: FQKWPINQDSVBJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)CC4=CC=C(C=C4)OC)Cl
• Molecular Formula: C27H25ClN4O3
• Molecular Weight: 489.0 g/mol

Description

N-(3-chloro-4-methylphenyl)-1-(4-(2-(4-methoxyphenyl)acetamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C27H25ClN4O3 and its molecular weight is 488.97. The purity is usually 95%.
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Scientific Research Applications

Nonpeptide Angiotensin II Receptor Antagonists

A series of nonpeptide angiotensin II receptor antagonists have been prepared, showcasing potent antihypertensive effects upon oral administration. These compounds, such as DuP 753, represent a significant advancement in hypertension treatment, highlighting the importance of specific structural features for biological activity Carini et al., 1991.

Synthesis of Novel Compounds with Anti-Inflammatory and Analgesic Activities

Novel compounds derived from visnaginone and khellinone have been synthesized, demonstrating significant anti-inflammatory and analgesic activities. These studies underline the therapeutic potential of structurally complex molecules in treating pain and inflammation Abu‐Hashem et al., 2020.

Anticonvulsant Activity of Imidazole Derivatives

Research on omega-(1H-imidazolyl)-N-phenylalkanoic acid amide derivatives has identified compounds with promising anticonvulsant activity. These findings could contribute to the development of new treatments for seizure disorders Aktürk et al., 2002.

Characterization and Antimicrobial Evaluation of Novel Compounds

The synthesis and evaluation of various compounds for antimicrobial properties have been explored, indicating the potential for new antimicrobial agents. Such research is crucial in the fight against resistant microbial strains Talupur et al., 2021.

Cytotoxicity of Pyrazole and Pyrazolopyrimidine Derivatives

Studies on 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives have shown significant in vitro cytotoxic activity against cancer cells. This research contributes to the ongoing search for effective cancer therapies Hassan et al., 2014.